Cas no 2211-68-9 (trans-2-chloro-2-butene)

trans-2-chloro-2-butene structure
trans-2-chloro-2-butene structure
Product Name:trans-2-chloro-2-butene
CAS No:2211-68-9
MF:C4H7Cl
MW:90.5513803958893
CID:866196
Update Time:2026-04-29

trans-2-chloro-2-butene Chemical and Physical Properties

Names and Identifiers

    • trans-2-chloro-2-butene
    • (E)-2-Butene, 2-fluoro
    • 2-Butene, 2-chloro-, (E)-
    • Inchi: InChI=1S/C4H7Cl/c1-3-4(2)5/h3H,1-2H3/b4-3+
    • InChI Key: DSDHFHLZEFQSFM-ONEGZZNKSA-N
    • SMILES: C/C=C(\C)/Cl

Computed Properties

  • Exact Mass: 90.02371
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0

Experimental Properties

  • PSA: 0
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